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Compound of Interest

Compound Name: MJN228

Cat. No.: B1677217 Get Quote

Application Notes and Protocols: MJN228
These application notes provide detailed protocols for the preparation of stock solutions and

working concentrations of MJN228, a selective inhibitor of the lipid-binding protein

nucleobindin-1 (NUCB1). The information is intended for researchers, scientists, and drug

development professionals utilizing MJN228 in their experiments.

Chemical and Physical Properties
MJN228 is a small molecule inhibitor with a molecular weight of 364.40 g/mol .[1] It is a solid,

off-white to yellow in appearance.[1] Key properties of MJN228 are summarized in the table

below.
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Property Value Reference

Molecular Formula C20H20N4O3 [1]

Molecular Weight 364.40 g/mol [1]

CAS Number 459168-97-9 [1]

Appearance Off-white to yellow solid

Purity ≥98%

Solubility
DMSO: 25 mg/mL (68.61 mM)

DMF: 30 mg/mL

IC50 3.3 µM for NUCB1

Experimental Protocols
Preparation of MJN228 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of MJN228 in dimethyl

sulfoxide (DMSO).

Materials:

MJN228 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Protocol:
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Equilibrate: Allow the MJN228 vial to warm to room temperature before opening to prevent

condensation.

Weigh: Accurately weigh the desired amount of MJN228 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of 10 mM stock solution, you will need 3.64 mg of

MJN228.

Calculate Solvent Volume: Use the following formula to calculate the required volume of

DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Dissolve: Add the calculated volume of DMSO to the MJN228 powder. Vortex thoroughly to

dissolve the compound. If needed, use an ultrasonic bath and gentle warming to aid

dissolution.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes.

Store: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Preparation of MJN228 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of MJN228
for 1 mL

Mass of MJN228
for 5 mL

Mass of MJN228
for 10 mL

1 mM 0.364 mg 1.82 mg 3.64 mg

5 mM 1.82 mg 9.11 mg 18.22 mg

10 mM 3.64 mg 18.22 mg 36.44 mg

Preparation of MJN228 Working Concentrations
This protocol describes the dilution of the 10 mM MJN228 stock solution to a final working

concentration in cell culture medium.
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Materials:

10 mM MJN228 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated pipette and sterile tips

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM MJN228 stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your experimental volume. Use the formula: C1V1 = C2V2

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to add

C2 = Desired final concentration (e.g., 10 µM)

V2 = Final volume of cell culture medium

Dilute: Add the calculated volume of the MJN228 stock solution to the cell culture medium.

For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium.

Mix: Gently mix the working solution by pipetting up and down or by gentle swirling.

Treat Cells: Immediately add the prepared working solution to your cells. Ensure that the

final concentration of DMSO in the culture medium is not cytotoxic (typically ≤ 0.1%).

Recommended Working Concentrations
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The optimal working concentration of MJN228 may vary depending on the cell type and

experimental conditions. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your specific application.

Cell Line Concentration Application Reference

Neuro2a 10 µM
Prevention of probe

binding to NUCB1

Neuro2a 25 µM

Reduction in lipid

probe enrichment of

NUCB1

A549 10 µM Western Blot Analysis

Visualized Protocols and Pathways
Experimental Workflow
The following diagram illustrates the workflow for preparing MJN228 stock and working

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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